Cas no 544704-76-9 (5-Benzoxazolol, 7-bromo-2-(2-fluoro-4-hydroxyphenyl)-)

• Product Name: 5-Benzoxazolol, 7-bromo-2-(2-fluoro-4-hydroxyphenyl)-
• CAS No: 544704-76-9
• MF: C₁₃H₇BrFNO₃
• MW: 324.101986169815
• CID: 1589386
• PubChem ID: 135423261
• Update Time: 2025-04-21

5-Benzoxazolol, 7-bromo-2-(2-fluoro-4-hydroxyphenyl)- Chemical and Physical Properties

Names and Identifiers

• 5-Benzoxazolol, 7-bromo-2-(2-fluoro-4-hydroxyphenyl)-
• BDBM50154059
• DTXSID401200683
• 7-bromo-2-(2-fluoro-4-hydroxyphenyl)-1,3-benzoxazol-5-ol
• SCHEMBL1377426
• 7-Bromo-2-(2-fluoro-4-hydroxy-phenyl)-benzooxazol-5-ol
• 544704-76-9
• CHEMBL187915

• Inchi： 1S/C13H7BrFNO3/c14-9-3-7(18)5-11-12(9)19-13(16-11)8-2-1-6(17)4-10(8)15/h1-5,17-18H
• InChI Key： OSDJMOWFTIFDAM-UHFFFAOYSA-N
• SMILES： BrC1=CC(=CC2=C1OC(C1C=CC(=CC=1F)O)=N2)O

Computed Properties

• Exact Mass: 322.95931
• Monoisotopic Mass: 322.95933g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 19
• Rotatable Bond Count: 1
• Complexity: 335
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.5
• Topological Polar Surface Area: 66.5Ų

Experimental Properties

• PSA: 66.49